Cas no 1011426-49-5 (sodium 2-{5-(4-chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate)
1011426-49-5 structure
Product Name:sodium 2-{5-(4-chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate
CAS No:1011426-49-5
MF:C13H11ClN3NaO2S
MW:331.753111124039
CID:3157252
PubChem ID:23696690
Update Time:2025-04-21
sodium 2-{5-(4-chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate Chemical and Physical Properties
Names and Identifiers
-
- sodium {[4-allyl-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio}acetate
- 2-ETHYL-1H-BENZIMIDAZOL-1-AMINE
- sodium:2-[[5-(4-chlorophenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetate
- sodium 2-{5-(4-chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate
- CS-0230429
- Z89264777
- sodium 2-{[5-(4-chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate
- SODIUM 2-((4-ALLYL-5-(4-CHLOROPHENYL)-4H-1,2,4-TRIAZOL-3-YL)THIO)ACETATE
- sodium2-{[5-(4-chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate
- 1011426-49-5
- G33029
- sodium;2-[[5-(4-chlorophenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetate
- SODIUM ([4-ALLYL-5-(4-CHLOROPHENYL)-4H-1,2,4-TRIAZOL-3-YL]THIO)ACETATE
- EN300-10386
- AKOS008043640
-
- MDL： MFCD06671737
- Inchi： 1S/C13H12ClN3O2S.Na/c1-2-7-17-12(9-3-5-10(14)6-4-9)15-16-13(17)20-8-11(18)19;/h2-6H,1,7-8H2,(H,18,19);/q;+1/p-1
- InChI Key： YPJIBEHUMLGUEZ-UHFFFAOYSA-M
- SMILES： ClC1C=CC(=CC=1)C1=NN=C(N1CC=C)SCC(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 331.0158198Da
- Monoisotopic Mass: 331.0158198Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 356
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 96.1Ų
sodium 2-{5-(4-chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM434493-250mg |
2-ETHYL-1H-BENZIMIDAZOL-1-AMINE |
1011426-49-5 | 95%+ | 250mg |
$140 | 2023-01-13 | |
| Chemenu | CM434493-500mg |
2-ETHYL-1H-BENZIMIDAZOL-1-AMINE |
1011426-49-5 | 95%+ | 500mg |
$232 | 2023-01-13 | |
| Chemenu | CM434493-1g |
2-ETHYL-1H-BENZIMIDAZOL-1-AMINE |
1011426-49-5 | 95%+ | 1g |
$340 | 2023-01-13 | |
| Enamine | EN300-10386-0.05g |
sodium 2-{[5-(4-chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate |
1011426-49-5 | 95% | 0.05g |
$42.0 | 2023-10-28 | |
| Enamine | EN300-10386-0.1g |
sodium 2-{[5-(4-chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate |
1011426-49-5 | 95% | 0.1g |
$66.0 | 2023-10-28 | |
| Enamine | EN300-10386-0.25g |
sodium 2-{[5-(4-chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate |
1011426-49-5 | 95% | 0.25g |
$92.0 | 2023-10-28 | |
| Enamine | EN300-10386-0.5g |
sodium 2-{[5-(4-chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate |
1011426-49-5 | 95% | 0.5g |
$175.0 | 2023-10-28 | |
| Enamine | EN300-10386-1.0g |
sodium 2-{[5-(4-chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate |
1011426-49-5 | 95% | 1.0g |
$256.0 | 2023-07-03 | |
| Enamine | EN300-10386-2.5g |
sodium 2-{[5-(4-chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate |
1011426-49-5 | 95% | 2.5g |
$503.0 | 2023-10-28 | |
| Enamine | EN300-10386-5.0g |
sodium 2-{[5-(4-chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate |
1011426-49-5 | 95% | 5.0g |
$743.0 | 2023-07-03 |
sodium 2-{5-(4-chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
1011426-49-5 (sodium 2-{5-(4-chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate) Related Products
- 116850-68-1(4H-1,2,4-Triazole,3-(4-methoxyphenyl)-4-methyl-5-(methylsulfinyl)-)
- 116850-45-4(4H-1,2,4-Triazole,3-(ethylsulfonyl)-4-methyl-5-phenyl-)
- 116850-64-7(4H-1,2,4-Triazole,4-ethyl-3-(2-fluorophenyl)-5-(methylthio)-)
- 116850-59-0(4H-1,2,4-Triazole,4-methyl-3-(methylsulfonyl)-5-(2-naphthalenyl)-)
- 119228-55-6(Acetic acid,2-[[5-(3,5-dinitrophenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio]-)
- 116850-52-3(4H-1,2,4-Triazole,4-methyl-3-(methylthio)-5-(2-naphthalenyl)-)
- 119228-54-5(Acetic acid,2-[[5-(3,5-dinitrophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio]-)
- 116850-60-3(4H-1,2,4-Triazole,4-methyl-3-(methylsulfinyl)-5-phenyl-)
- 116850-69-2(4H-1,2,4-Triazole,3-(4-methoxyphenyl)-4-methyl-5-(methylsulfonyl)-)
- 119228-52-3(Acetic acid,2-[[5-(3,5-dinitrophenyl)-4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]thio]-)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk